N-(5-methyl-3-isoxazolyl)-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio}acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H11N5O3S/c1-8-6-10(18-21-8)15-11(19)7-22-13-17-16-12(20-13)9-2-4-14-5-3-9/h2-6H,7H2,1H3,(H,15,18,19)
• InChI Key: BNGVNHGJCALDQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN=C(O2)C3=CC=NC=C3
• Molecular Formula: C13H11N5O3S
• Molecular Weight: 317.33 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to the compound often involves linear synthesis strategies, employing various substituents to achieve desired cytotoxic effects against different cell lines. For instance, Vinayak et al. (2014) discussed the design, synthesis, and characterization of novel 2-chloro N-aryl substituted acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol, highlighting the process of characterizing these compounds using LCMS, IR, 1H and 13C spectroscopies, and elemental analysis (Vinayak et al., 2014).

Molecular Structure Analysis

The molecular structure of such compounds is typically elucidated using spectroscopic techniques, including IR, NMR, and mass spectrometry. Rajanarendar et al. (2006) demonstrated the use of these techniques in synthesizing isoxazoly] thioureas and their subsequent reactions leading to various derivatives, supporting structural analysis through spectral and analytical data (Rajanarendar et al., 2006).

Chemical Reactions and Properties

Compounds like our subject exhibit a range of chemical reactions, including cyclocondensation, hydrolysis, and nucleophilic substitution, leading to the formation of diverse derivatives with potential biological activities. Ramalingam et al. (2019) synthesized derivatives involving reactions with 5-aryl-1,3,4-oxadiazole-2-thione, showing significant antibacterial activity, thus indicating a method for modifying chemical properties to target biological outcomes (Ramalingam et al., 2019).